Cas no 855839-35-9 (2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate)

• Product Name: 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate
• CAS No: 855839-35-9
• MF: C₁₃H₉Cl₂NO₅S
• MW: 362.185260534287
• CID: 6085703
• PubChem ID: 165765252
• Update Time: 2025-05-20

2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153345
• 2,4-dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate
• 855839-35-9
• 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H9Cl2NO5S/c1-8-2-4-9(5-3-8)22(19,20)21-11-7-6-10(14)13(12(11)15)16(17)18/h2-7H,1H3
• InChI Key： GFLOJUIJRWOWBR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1OS(C1C=CC(C)=CC=1)(=O)=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 360.9578489g/mol
• Monoisotopic Mass: 360.9578489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate

2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 855839-35-9)

The compound 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 855839-35-9) is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonate group with a dichloro-nitro-substituted phenyl ring. The sulfonate group plays a crucial role in enhancing the compound's reactivity and stability, making it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate in the development of novel materials with tailored properties. For instance, researchers have explored its potential as a building block for constructing advanced polymers and hybrid materials. The compound's ability to undergo various chemical transformations, such as nucleophilic substitution and coupling reactions, has made it a versatile tool in modern synthetic chemistry.

In terms of its physical properties, 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate exhibits high thermal stability and excellent solubility in polar solvents. These characteristics make it ideal for use in high-throughput synthesis processes and large-scale manufacturing. Furthermore, its sulfonate group contributes to its strong electron-withdrawing effects, which are critical in controlling the reactivity of the molecule during synthesis.

The synthesis of 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of chlorine and nitro groups is achieved through electrophilic substitution reactions, followed by sulfonation to introduce the sulfonic acid group. This sequence ensures the formation of a highly functionalized molecule with precise control over its substituent positions.

Recent advancements in green chemistry have also influenced the production methods of 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate. Researchers have developed more environmentally friendly routes that minimize waste generation and reduce energy consumption. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining high yields.

In terms of applications, 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate has found extensive use in the pharmaceutical industry as an intermediate for synthesizing bioactive compounds. Its ability to participate in various coupling reactions makes it a valuable precursor for constructing complex molecular frameworks with potential therapeutic applications.

Moreover, this compound has been explored as a key building block in the development of advanced materials such as conductive polymers and stimuli-responsive systems. Its unique electronic properties enable it to function as a dopant or cross-linking agent in these materials, enhancing their mechanical and electronic performance.

In conclusion, 2,4-Dichloro-3-nitrophenyl 4-methylbenzene-1-sulfonate (CAS No. 855839-35-9) is a versatile and highly functionalized compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an essential tool in modern synthetic chemistry and materials science research.